Cas no 1805247-18-0 (Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-5-carboxylate)

• Product Name: Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-5-carboxylate
• CAS No: 1805247-18-0
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4862922
• Update Time: 2025-10-22

Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-5-carboxylate

• Inchi： 1S/C8H5BrF2INO2/c1-15-8(14)3-2-4(12)6(9)13-5(3)7(10)11/h2,7H,1H3
• InChI Key： PINJPPFKQMBNGH-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C(C(=O)OC)=C1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-5-carboxylate

Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-5-carboxylate (CAS No. 1805247-18-0): A Versatile Building Block in Modern Pharmaceutical Synthesis

Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-5-carboxylate, identified by its CAS number 1805247-18-0, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with bromo, iodine, and difluoromethyl groups, has garnered significant attention due to its utility in the synthesis of biologically active molecules.

The structural features of Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-5-carboxylate make it an ideal candidate for constructing complex heterocyclic scaffolds. The presence of both bromo and iodine atoms provides multiple handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in the construction of carbon-carbon bonds, enabling the synthesis of intricate molecular architectures relevant to drug discovery.

In recent years, the pharmaceutical industry has seen a surge in the development of small molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have been particularly prominent due to their therapeutic potential. The pyridine moiety in Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-5-carboxylate is a common pharmacophore in kinase inhibitors, where it often serves as a hinge-binding region. The electron-withdrawing nature of the difluoromethyl group enhances the binding affinity by modulating the electronic properties of the pyridine ring.

One of the most compelling aspects of this compound is its role in the synthesis of antiviral and anticancer agents. For instance, recent studies have demonstrated its utility in generating pyridine-based protease inhibitors, which are crucial in combating viral infections and cancerous growths. The iodine substituent, in particular, has been exploited in palladium-catalyzed reactions to introduce aryl or vinyl groups, leading to novel compounds with enhanced biological activity.

The difluoromethyl group is another key feature that contributes to the pharmacological properties of derivatives of Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-5-carboxylate. This group is known to improve metabolic stability and binding affinity by increasing lipophilicity and reducing ionization potential. Such modifications are often employed in drug design to optimize pharmacokinetic profiles, ensuring better therapeutic efficacy.

Recent advancements in flow chemistry have also highlighted the importance of this compound. Flow systems enable scalable and controlled synthesis, reducing reaction times and improving yields. By integrating Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-5-carboxylate into flow processes, researchers can efficiently produce complex derivatives under mild conditions, minimizing side reactions and enhancing reproducibility.

The versatility of Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-5-carboxylate extends beyond its use as a building block. It has been employed in the synthesis of ligands for metal-organic frameworks (MOFs) and catalysts for asymmetric transformations. These applications underscore its importance not only in medicinal chemistry but also in materials science and catalysis.

In conclusion, Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-5-carboxylate (CAS No. 1805247-18-0) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for constructing biologically active molecules with therapeutic potential. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of chemical innovation.